![molecular formula C9H13N3O2 B2613489 N,N-dimethyl-2-((4-methylpyrimidin-2-yl)oxy)acetamide CAS No. 1251706-35-0](/img/structure/B2613489.png)
N,N-dimethyl-2-((4-methylpyrimidin-2-yl)oxy)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N,N-dimethyl-2-((4-methylpyrimidin-2-yl)oxy)acetamide , also known by its chemical formula C4H9NO , is a colorless, water-miscible liquid. It serves as a polar solvent in organic synthesis. DMA (Dimethylacetamide) exhibits miscibility with most other solvents, although it is poorly soluble in aliphatic hydrocarbons .
Synthesis Analysis
- Reaction with Acetic Anhydride or Acetic Acid : Dimethylamine reacts with acetic anhydride or acetic acid to produce DMA .
- Dehydration of Dimethylamine Salt : The salt of dimethylamine and acetic acid can undergo dehydration to yield DMA .
- Reaction with Methyl Acetate : DMA can also be synthesized by reacting dimethylamine with methyl acetate .
The separation and purification of DMA are achieved through multistage distillation in rectification columns, resulting in a high yield of approximately 99% .
Molecular Structure Analysis
Chemical Reactions Analysis
DMA exhibits typical reactions of N,N-disubstituted amides. Hydrolysis of the acyl-N bond occurs in the presence of acids. Further exploration of specific reactions would require a detailed investigation of the literature .
Physical And Chemical Properties Analysis
Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of N,N-dimethyl-2-((4-methylpyrimidin-2-yl)oxy)acetamide:
Pharmaceutical Development
N,N-dimethyl-2-((4-methylpyrimidin-2-yl)oxy)acetamide has shown potential in pharmaceutical research, particularly as a building block for synthesizing various bioactive compounds. Its structure allows for modifications that can lead to the development of new drugs with improved efficacy and reduced side effects .
Agricultural Chemistry
This compound is also explored in agricultural chemistry for its potential use as a herbicide or pesticide. Its ability to interfere with specific biochemical pathways in plants makes it a candidate for developing new agrochemicals that can protect crops from pests and diseases .
Catalysis
In the field of catalysis, N,N-dimethyl-2-((4-methylpyrimidin-2-yl)oxy)acetamide is investigated for its role as a ligand in catalytic reactions. Its unique structure can enhance the efficiency and selectivity of catalysts used in various chemical transformations, including hydrogenation and cross-coupling reactions .
properties
IUPAC Name |
N,N-dimethyl-2-(4-methylpyrimidin-2-yl)oxyacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13N3O2/c1-7-4-5-10-9(11-7)14-6-8(13)12(2)3/h4-5H,6H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AABOBCJUGHCXER-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=NC=C1)OCC(=O)N(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.